Cas no 5804-80-8 (2-[{2-[2-(4-fluorophenoxy)ethoxy]ethyl}(methyl)amino]ethanol)
5804-80-8 structure
Product Name:2-[{2-[2-(4-fluorophenoxy)ethoxy]ethyl}(methyl)amino]ethanol
CAS No:5804-80-8
MF:C13H20FNO3
MW:257.301207542419
CID:1608047
PubChem ID:2280820
Update Time:2025-04-21
2-[{2-[2-(4-fluorophenoxy)ethoxy]ethyl}(methyl)amino]ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-[{2-[2-(4-fluorophenoxy)ethoxy]ethyl}(methyl)amino]ethanol
- 2-[2-[2-(4-fluorophenoxy)ethoxy]ethyl-methylamino]ethanol
- 2-[{2-[2-(4-Fluorophenoxy)ethoxy]ethyl}(methyl)amino]ethan-1-ol
- DTXSID20367667
- 5804-80-8
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- Inchi: 1S/C13H20FNO3/c1-15(6-8-16)7-9-17-10-11-18-13-4-2-12(14)3-5-13/h2-5,16H,6-11H2,1H3
- InChI Key: LDZYRDGJCBOEON-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCCOCCN(C)CCO
Computed Properties
- Exact Mass: 257.1428
- Monoisotopic Mass: 257.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- Density: 1.129
- Boiling Point: 366.4°C at 760 mmHg
- Flash Point: 175.4°C
- Refractive Index: 1.506
- PSA: 41.93
2-[{2-[2-(4-fluorophenoxy)ethoxy]ethyl}(methyl)amino]ethanol Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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